Cas no 1429309-23-8 (4-Oxo-4-(4-propylphenyl)butanoyl chloride)

• Product Name: 4-Oxo-4-(4-propylphenyl)butanoyl chloride
• CAS No: 1429309-23-8
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• CID: 4599256
• Update Time: 2025-11-06

4-Oxo-4-(4-propylphenyl)butanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-4-(4-propylphenyl)butanoyl chloride

• Inchi： 1S/C13H15ClO2/c1-2-3-10-4-6-11(7-5-10)12(15)8-9-13(14)16/h4-7H,2-3,8-9H2,1H3
• InChI Key： XOVMHZCFGDNCTI-UHFFFAOYSA-N
• SMILES： C1=C(CCC)C=CC(C(=O)CCC(=O)Cl)=C1

Additional information on 4-Oxo-4-(4-propylphenyl)butanoyl chloride

Professional Introduction to Compound with CAS No. 1429309-23-8 and Product Name: 4-Oxo-4-(4-propylphenyl)butanoyl chloride

The compound with the CAS number 1429309-23-8 and the product name 4-Oxo-4-(4-propylphenyl)butanoyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-oxo-4-(4-propylphenyl)butanoyl moiety in its structure suggests a high degree of reactivity and versatility, making it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the importance of 4-Oxo-4-(4-propylphenyl)butanoyl chloride in the development of novel therapeutic agents. Its structural features, including the acyl chloride functional group, make it an attractive candidate for further chemical modifications. These modifications can lead to the creation of new compounds with enhanced pharmacological properties, such as improved bioavailability, reduced toxicity, and increased target specificity. The compound's potential as a building block in drug design is further underscored by its ability to undergo various organic reactions, including nucleophilic acyl substitution and condensation reactions.

In the realm of medicinal chemistry, the synthesis and application of acyl chlorides are well-documented due to their role as key intermediates in the production of active pharmaceutical ingredients (APIs). The specific structure of 4-Oxo-4-(4-propylphenyl)butanoyl chloride positions it as a promising candidate for use in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), analgesics, and other therapeutic agents. The phenyl ring substituent at the 4-position contributes to the compound's lipophilicity, which is often a desirable property in drug molecules designed for oral administration.

Advances in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of 4-Oxo-4-(4-propylphenyl)butanoyl chloride. Molecular modeling studies have provided insights into how this compound interacts with biological targets, such as enzymes and receptors. These studies have been instrumental in guiding the design of novel drug candidates with improved pharmacokinetic profiles. Additionally, the use of high-throughput screening techniques has enabled researchers to rapidly assess the biological activity of derivatives of this compound, further accelerating the drug discovery process.

The versatility of 4-Oxo-4-(4-propylphenyl)butanoyl chloride extends beyond its role as an intermediate in pharmaceutical synthesis. It has also been explored as a component in materials science applications, particularly in the development of advanced polymers and coatings. The compound's ability to undergo polymerization reactions makes it a valuable precursor for creating novel materials with tailored properties. These materials could find applications in various industries, including electronics, automotive manufacturing, and construction.

In conclusion, 1429309-23-8 and its corresponding product name 4-Oxo-4-(4-propylphenyl)butanoyl chloride represent a compound of considerable interest in both pharmaceutical and materials science research. Its unique structural features and reactivity make it a versatile building block for synthesizing new drugs and advanced materials. As research continues to uncover new applications for this compound, its significance in modern chemistry is likely to grow even further.